(-)-Ipc2B(allyl)borane solution
Overview
Description
(-)-Ipc2B(allyl)borane is an organoborane compound that is used as a reagent in organic synthesis. It is a versatile and powerful tool for the synthesis of a wide range of organic compounds, and has been used in various scientific research applications.
Scientific Research Applications
Asymmetric Synthesis
(-)-Ipc2B(allyl)borane solution is primarily used in asymmetric synthesis. The discovery of hydroboration and the versatility of organoboranes have been pivotal in this area. Specifically, the use of mono- and diisopinocampheylboranes, such as IpcBH2 and Ipc2BH, in asymmetric synthesis has been highlighted. This includes the development of asymmetric reduction and allyl- and crotylboration reactions, as well as the ring-opening reaction of meso-epoxides and asymmetric enolboration reactions. For instance, Ipc2BAllyl and Ipc2BCrotyl have been utilized in these syntheses, demonstrating the compound's significant role in creating optically pure enantiomers (Brown & Ramachandran, 1995).
Catalytic C–C Bond Formations
Allylic and allenyl boronates or boranes, including (-)-Ipc2B(allyl)borane, have been identified as suitable pronucleophiles in catalytic C–C bond formations. These are particularly efficient in reactions involving O,O-acetals, N,O-aminals, ethers, and carbohydrates. The use of these compounds in catalytic asymmetric allylation and allenylation of N,O-aminals has been developed, leveraging their unique chemical properties (Schneider et al., 2012).
Ligand Bridging in Metal Complexes
The bridging coordination of M-Cl bonds with ambiphilic phosphine-borane ligands has been investigated, revealing insights into the behavior of compounds like (-)-Ipc2B(allyl)borane in complex metal-ligand interactions. This includes examining the solid-state structures and solution behaviors of such complexes, further demonstrating the compound's versatility in organometallic chemistry (Bontemps et al., 2009).
Radical Chain Transformations
N-Heterocyclic carbene boranes (NHC-boranes), which share some structural similarities with (-)-Ipc2B(allyl)borane, have been explored for their reductive radical chain transformations. These studies highlight the potential for (-)-Ipc2B(allyl)borane in similar applications, given its ability to engage in complex radical-based reactions (Walton et al., 2010).
Allylic Amination Reactions
(-)-Ipc2B(allyl)borane has been used in the direct allylic amination of allylic alcohol, catalyzed by palladium complexes. This reaction demonstrates the compound's utility in forming new C-N bonds, expanding its application in organic synthesis (Hirata et al., 2017).
properties
IUPAC Name |
prop-2-enyl-bis[(1R,2S,3R,5R)-2,6,6-trimethyl-3-bicyclo[3.1.1]heptanyl]borane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H39B/c1-8-9-24(20-12-16-10-18(14(20)2)22(16,4)5)21-13-17-11-19(15(21)3)23(17,6)7/h8,14-21H,1,9-13H2,2-7H3/t14-,15-,16+,17+,18-,19-,20-,21-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIXZBDJFGUIKJS-RLEROFIGSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(CC=C)(C1CC2CC(C1C)C2(C)C)C3CC4CC(C3C)C4(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
B(CC=C)([C@@H]1C[C@@H]2C[C@H]([C@H]1C)C2(C)C)[C@@H]3C[C@@H]4C[C@H]([C@H]3C)C4(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H39B |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50455581 |
Source
|
| Record name | (-)-Ipc2B(allyl)borane solution | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50455581 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
326.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
85116-38-7 |
Source
|
| Record name | 2-Propenylbis[(1R,2S,3R,5R)-2,6,6-trimethylbicyclo[3.1.1]hept-3-yl]borane | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=85116-38-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (-)-Ipc2B(allyl)borane solution | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50455581 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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